Cas no 73449-07-7 (Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- (9CI))

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- (9CI)
• CAS No: 73449-07-7
• MF: C₁₀H₁₅FN₅O₁₂P₃
• MW: 509.172087907791
• CID: 572786
• PubChem ID: 126365
• Update Time: 2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- (9CI)
• 2'- DEOXY- 2'- FLUOROADENOSINE- 5'- O- TRIPHOSPHATE ( 2'-F-ATP )
• 2'-fluoro-2'-deoxyadenosine triphosphate
• SCHEMBL3694820
• 2'-Deoxy-2'-fluoroadenosine triphosphate
• [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-fluoro-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 73449-07-7
• CHEMBL4576110
• BDBM50594495
• 9-[2-Deoxy-2-fluoro-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-amine
• ((2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• DTXSID50994203
• 2-Fluoro-datp
• 2'-Deoxy-2'-fluoroadenosine-5'-triphosphate
• 2'-FdATP
• Adenosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro-
• CAS 73449-07-7
• 2-Dfladtp

• Inchi： 1S/C10H15FN5O12P3/c11-5-7(17)4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(5)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,1H2,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t4-,5-,7-,10-/m1/s1
• InChI Key： CCXCDDWASROAJA-QYYRPYCUSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)F)O

Computed Properties

• Exact Mass: 508.99141009g/mol
• Monoisotopic Mass: 508.99141009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Density: 2.57
• Boiling Point: 914.2°C at 760 mmHg
• Flash Point: 506.7°C
• Refractive Index: 1.854